Cas no 1339544-04-5 (1-(Pyridin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(Pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1339544-04-5
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 1037337
• PubChem ID: 63343004
• Update Time: 2025-04-20

1-(Pyridin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• 1-pyridin-4-ylimidazole-4-carboxylic acid
• AKOS012647477
• KS-9181
• 1-(Pyridin-4-yl)-1H-imidazole-4-carboxylicacid
• MFCD18335106
• SY118866
• 1-(PYRIDIN-4-YL)IMIDAZOLE-4-CARBOXYLIC ACID
• F87800
• 1-(4-Pyridyl)-1H-imidazole-4-carboxylic Acid
• 1339544-04-5
• DB-345420
• DTXSID50734565

• MDL： MFCD18335106
• Inchi： 1S/C9H7N3O2/c13-9(14)8-5-12(6-11-8)7-1-3-10-4-2-7/h1-6H,(H,13,14)
• InChI Key： YUQUHLGASAIJLK-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles